Cas no 476-67-5 (3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid)

3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid structure
476-67-5 structure
Product Name:3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
CAS No:476-67-5
MF:C14H8O9
MW:320.207924842834
CID:1518254
PubChem ID:5319108
Update Time:2025-04-21

3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
    • 3,4,8,9,10-pentahydroxy-6-oxobenzo[c]chromene-1-carboxylic acid
    • 476-67-5
    • Luteic acid
    • UNII-B54CJS6VNV
    • SCHEMBL13637035
    • 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo[b,d]pyran-1-carboxylic acid
    • 6H-Dibenzo(b,d)pyran-1-carboxylic acid, 3,4,8,9,10-pentahydroxy-6-oxo-
    • B54CJS6VNV
    • Luteolic acid
    • 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo(b,d)pyran-1-carboxylic acid
    • Q15088017
    • DTXSID90197216
    • Inchi: 1S/C14H8O9/c15-5-2-4-7(11(19)9(5)17)8-3(13(20)21)1-6(16)10(18)12(8)23-14(4)22/h1-2,15-19H,(H,20,21)
    • InChI Key: FLZGFQFYDGHWLR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C(=C(C=2C2C(C(=O)O)=CC(=C(C1=2)O)O)O)O)O)=O

Computed Properties

  • Exact Mass: 320.01674
  • Monoisotopic Mass: 320.01683183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • PSA: 164.75
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